Cas no 1566870-60-7 (2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)butanoic acid)

• Product Name: 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)butanoic acid
• CAS No: 1566870-60-7
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5714192
• PubChem ID: 57350580
• Update Time: 2025-10-08

2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)butanoic acid
• EN300-1139358
• 1566870-60-7
• 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)butanoic acid

• Inchi： 1S/C6H10N4O2/c1-3-4(6(11)12)5-7-8-9-10(5)2/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： SYFQLLFPHUIZKN-UHFFFAOYSA-N
• SMILES： OC(C(C1=NN=NN1C)CC)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.9Ų

Additional information on 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)butanoic acid

Research Briefing on 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)butanoic acid (CAS: 1566870-60-7)

The compound 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)butanoic acid (CAS: 1566870-60-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)butanoic acid, which make it a promising candidate for modulating specific biological targets. The tetrazole moiety, in particular, is known for its bioisosteric properties, often serving as a surrogate for carboxylic acids in drug design. This characteristic enhances the compound's metabolic stability and bioavailability, key factors in pharmaceutical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)butanoic acid derivatives. The study demonstrated that slight modifications to the butanoic acid side chain could significantly alter the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. These findings suggest potential applications in developing anti-inflammatory agents.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the compound's role as an inhibitor of specific enzymes implicated in metabolic disorders. The study reported that 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)butanoic acid exhibited moderate inhibitory activity against key metabolic enzymes, paving the way for further optimization to enhance potency and selectivity.

Beyond its direct biological effects, the compound has also been explored as a building block in the synthesis of more complex molecules. A 2024 preprint on ChemRxiv detailed its use in constructing heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. The versatility of 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)butanoic acid in medicinal chemistry underscores its value as a multifunctional intermediate.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with preliminary data indicating favorable absorption and distribution properties. Future studies are expected to focus on in vivo efficacy and safety evaluations, which will be critical for advancing the compound toward clinical applications.

In conclusion, 2-(1-Methyl-1h-1,2,3,4-tetrazol-5-yl)butanoic acid (CAS: 1566870-60-7) represents a versatile and pharmacologically relevant molecule with broad potential in drug discovery. Its unique structural attributes and demonstrated biological activities make it a compelling subject for further research, particularly in the development of anti-inflammatory and metabolic disorder therapeutics.